Cas no 1140737-02-5 ((S)-2-Aminooct-7-enoic acid)

• Product Name: (S)-2-Aminooct-7-enoic acid
• CAS No: 1140737-02-5
• MF: C₈H₁₅NO₂
• MW: 157.210202455521
• MDL: MFCD06200654
• CID: 1082535
• PubChem ID: 53302046
• Update Time: 2025-10-05

(S)-2-Aminooct-7-enoic acid Chemical and Physical Properties

Names and Identifiers

• (S)-2-Aminooct-7-enoic acid
• (2S)-2-aminooct-7-enoic acid
• MFCD06200654
• Q27452533
• DTXSID60693290
• CS-0441056
• F79584
• 1140737-02-5
• SCHEMBL1272384
• AKOS006294225
• (2S)-2-Amino-7-octenoic acid
• AKOS015854056
• (S)-2-Amino-7-octenoic acid
• 7-Octenoic acid, 2-amino-, (2S)-
• (S)-2-aminooct-7-enoicacid

• MDL： MFCD06200654
• Inchi： 1S/C8H15NO2/c1-2-3-4-5-6-7(9)8(10)11/h2,7H,1,3-6,9H2,(H,10,11)/t7-/m0/s1
• InChI Key： VXVRWMRIUKRFMP-ZETCQYMHSA-N
• SMILES： OC([C@H](CCCCC=C)N)=O

Computed Properties

• Exact Mass: 157.110278721g/mol
• Monoisotopic Mass: 157.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 6
• Complexity: 134
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 63.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (S)-2-Aminooct-7-enoic acid

Comprehensive Overview of (S)-2-Aminooct-7-enoic Acid (CAS No. 1140737-02-5): Properties, Applications, and Research Insights

(S)-2-Aminooct-7-enoic acid (CAS No. 1140737-02-5) is a chiral non-proteinogenic amino acid with a unique chemical structure featuring an oct-7-ene backbone and an amino group at the second carbon position. This compound has garnered significant attention in pharmaceutical and biochemical research due to its potential as a building block for peptide synthesis and its role in enantioselective catalysis. The (S)-configuration of this molecule is particularly valuable for designing bioactive compounds with enhanced specificity.

Recent studies highlight the growing demand for chiral amino acids like (S)-2-Aminooct-7-enoic acid in drug discovery, especially for targeted therapies and precision medicine. Researchers are exploring its applications in peptide-based therapeutics, where its alkenyl side chain offers opportunities for post-translational modifications. The compound’s CAS No. 1140737-02-5 is frequently cited in patents related to neurological disorders and metabolic engineering, aligning with trends in personalized healthcare.

From a synthetic perspective, (S)-2-Aminooct-7-enoic acid is synthesized via asymmetric hydrogenation or enzymatic resolution, methods that emphasize green chemistry principles. Its high enantiomeric purity (>98%) makes it ideal for stereocontrolled reactions, a topic frequently searched in AI-driven drug design platforms. The compound’s solubility in polar solvents and stability under physiological conditions further enhance its utility in bioconjugation and proteomics.

In the context of sustainable chemistry, (S)-2-Aminooct-7-enoic acid is being investigated as a precursor for biodegradable polymers, addressing global concerns about plastic waste. Its renewable carbon source potential aligns with the circular economy model, a hot topic in environmental science forums. Additionally, its low toxicity profile (as per OECD guidelines) positions it favorably for cosmeceutical applications, such as anti-aging formulations.

For researchers querying "chiral amino acid suppliers" or "CAS 1140737-02-5 price", it’s noteworthy that this compound is commercially available in milligram to kilogram scales, with HPLC-certified purity. Its storage conditions (typically -20°C under inert atmosphere) and handling protocols are critical for maintaining its chemical integrity, a common concern in laboratory forums.

Future directions for (S)-2-Aminooct-7-enoic acid include its integration into machine learning-based molecular design, where its structural motifs are analyzed for drug-likeness. As the pharmaceutical industry shifts toward fragment-based drug discovery, this compound’s scaffold versatility ensures its relevance. Collaborative studies with AI-powered platforms (e.g., AlphaFold) may unlock novel protein-binding applications.

In summary, (S)-2-Aminooct-7-enoic acid (CAS No. 1140737-02-5) exemplifies the intersection of chiral chemistry, biotechnology, and sustainability. Its multifaceted applications—from peptide drugs to eco-friendly materials—make it a compound of enduring scientific and industrial interest.